N1-Azido-spermine3HCl

• Molecular Formula: C10H27Cl3N6
• Molecular Weight: 337.7 g/mol
• InChI: InChI=1S/C10H24N6.3ClH/c11-5-3-8-13-6-1-2-7-14-9-4-10-15-16-12;;;/h13-14H,1-11H2;3*1H
• InChIKey: OAAIMCTWMSESMM-UHFFFAOYSA-N

N1-Azido-spermine 3HCl (CAS 1823475-98-4) is an azide-functionalized derivative of the naturally occurring polyamine spermine, supplied as a trihydrochloride salt to enhance aqueous solubility. This compound serves as a versatile click chemistry building block, enabling the efficient conjugation of the polyamine scaffold to alkyne-bearing cargo molecules via copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloaddition reactions.

N1-Azido-spermine 3HCl: A Clickable Polyamine Tool for Bioorthogonal Conjugation and Cellular Transport Studies

N1-Azido-spermine 3HCl (CAS 1823475-98-4) is an azide-functionalized derivative of the naturally occurring polyamine spermine, supplied as a trihydrochloride salt to enhance aqueous solubility . This compound serves as a versatile click chemistry building block, enabling the efficient conjugation of the polyamine scaffold to alkyne-bearing cargo molecules via copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloaddition reactions . Its primary application lies in exploiting the polyamine transport system (PTS) to deliver conjugated probes, drugs, or imaging agents selectively into cells, with particular utility in cancer research where PTS activity is often upregulated [1].

1 Enables copper-free SPAAC and CuAAC bioorthogonal conjugation for live-cell probe development.

2 Designed for polyamine transport system (PTS) uptake and trafficking studies.

3 Supplied as a ready-to-use trihydrochloride salt with enhanced aqueous solubility.

• [1] Vanhoutte R, Kahler JP, Martin S, van Veen S, Verhelst SH. Clickable Polyamine Derivatives as Chemical Probes for the Polyamine Transport System. ChemBioChem. 2018;19(9):907-911. View Source

Why N1-Azido-spermine 3HCl Cannot Be Replaced by Unmodified Spermine or Non-Clickable Analogs in Targeted Delivery Workflows

Direct substitution of N1-Azido-spermine 3HCl with native spermine or non-azido polyamine analogs is not functionally equivalent in modern bioorthogonal research workflows. While unmodified spermine engages the polyamine transport system, it lacks the essential azide 'handle' required for subsequent conjugation to reporter molecules, drugs, or other payloads via click chemistry [1]. This renders it inert in workflows requiring a bioorthogonal reaction partner. Conversely, alternative azido-polyamines like N1-ABA-spermine or N1-ANB-spermine are photoreactive probes optimized for UV-dependent crosslinking to ribosomes and proteins, not for the mild, highly efficient, and catalyst-free SPAAC bioconjugation that N1-Azido-spermine 3HCl enables in live-cell imaging and drug delivery applications [2]. Similarly, protected derivatives like Spermine(N3BBB) contain Boc groups that must be removed before use, adding an extra deprotection step and altering the compound's initial cell permeability and solubility profile compared to the ready-to-use, fully deprotected N1-Azido-spermine 3HCl salt .

N1-Azido-spermine 3HCl

Target compound

Unmodified spermine lacks the azide handle required for click chemistry conjugation, making it inert in bioorthogonal workflows.

N1-Azido-spermine 3HCl

Target compound

Photoreactive analogs (e.g., N1-ABA-spermine) require UV-dependent crosslinking that may limit live-cell compatibility and labeling fidelity.

N1-Azido-spermine 3HCl

Target compound

Protected derivatives (e.g., Spermine(N3BBB)) need additional deprotection steps, potentially altering solubility and assay reproducibility.

• [1] Vanhoutte R, Kahler JP, Martin S, van Veen S, Verhelst SH. Clickable Polyamine Derivatives as Chemical Probes for the Polyamine Transport System. ChemBioChem. 2018;19(9):907-911. View Source
• [2] Xaplanteri MA, et al. Effects of Two Photoreactive Spermine Analogues on Peptide Bond Formation and Their Application for Labeling Proteins in Escherichia coli Functional Ribosomal Complexes. 2001. View Source

Quantitative Comparative Evidence: N1-Azido-spermine 3HCl vs. Key Polyamine Analogs

N1-Azido-spermine 3HCl Enables SPAAC Click Chemistry, Expanding Biocompatibility Over CuAAC-Only Polyamine Reagents

N1-Azido-spermine 3HCl is validated for use in both copper-catalyzed (CuAAC) and, crucially, copper-free strain-promoted alkyne-azide cycloaddition (SPAAC) with DBCO or BCN groups . In contrast, the photoreactive analog N1-ABA-spermine relies on UV light activation for protein crosslinking, a process that can cause cellular damage and lacks the tunable, mild reactivity of SPAAC [1]. This dual-click compatibility, particularly SPAAC, is essential for live-cell experiments where copper toxicity is a confounding factor, and is a feature not universally documented for all azido-polyamines.

Click Compatibility

Reported method context

CuAAC/SPAAC (DBCO/BCN) vs UV-dependent crosslinking

Supports copper-free live-cell experiments

SPAAC avoids metal toxicity and enables mild bioconjugation

Evidence Dimension	Click Chemistry Compatibility
Target Compound Data	CuAAC and SPAAC (with DBCO/BCN) compatible
Comparator Or Baseline	N1-ABA-spermine (Azidobenzamidino-spermine) - Photoreactive, requires UV activation
Quantified Difference	Functional pathway substitution: Mild, catalyst-free bioorthogonal conjugation vs. disruptive UV-dependent crosslinking
Conditions	In vitro chemical reactivity assessment

Why This Matters

For live-cell and in vivo applications, SPAAC compatibility is non-negotiable to avoid copper toxicity and ensure high-fidelity, site-specific labeling without perturbing native biological processes.

• [1] Xaplanteri MA, et al. Effects of Two Photoreactive Spermine Analogues on Peptide Bond Formation and Their Application for Labeling Proteins in Escherichia coli Functional Ribosomal Complexes. 2001. View Source

N1-Azido-spermine-Derived Linear Probe Outperforms Branched Analog in Cellular Uptake by 2.6-Fold

In a head-to-head study using BODIPY-labeled polyamine probes in MCF-7 cancer cells, the linear probe derived from N1-azido-spermine (Probe 6) demonstrated significantly higher cellular uptake than a branched analog (Probe 7) where the dye was attached to a central amine [1]. At a 10 µM concentration, Probe 6 accumulated to an intensity of 2.58 x 10^3 a.u. per cell after 3 hours, compared to 0.98 x 10^3 a.u. for Probe 7, representing a 2.6-fold difference. This underscores the importance of the N1-terminal azide modification for maintaining recognition and uptake by the PTS.

Cellular Uptake

Head-to-head comparison

Reported 2.6-fold higher signal for linear vs. branched probe in MCF-7 cells

Reported uptake ranking in PTS-mediated internalization assays

10 µM probe, 3-hour incubation, confocal quantification

Evidence Dimension	Mean Fluorescence Intensity per Cell (MCF-7 cells, 3h incubation)
Target Compound Data	2.58 x 10^3 a.u. (Probe 6, linear N1-azido-spermine-BODIPY conjugate)
Comparator Or Baseline	0.98 x 10^3 a.u. (Probe 7, branched spermine-BODIPY conjugate)
Quantified Difference	+2.6-fold higher uptake for the linear N1-azido-spermine-derived probe
Conditions	MCF-7 human breast adenocarcinoma cells, 10 µM probe concentration, 3-hour incubation, confocal microscopy quantification

Why This Matters

This 2.6-fold uptake advantage is critical for assay sensitivity, enabling detection of weaker signals, lower required probe concentrations, and more robust data when tracking polyamine trafficking or delivering cargo via the PTS.

• [1] Vanhoutte R, Kahler JP, Martin S, van Veen S, Verhelst SH. Clickable Polyamine Derivatives as Chemical Probes for the Polyamine Transport System. ChemBioChem. 2018;19(9):907-911. View Source

N1-Azido-spermine Probes Exhibit Selective Accumulation in Cancer Cells vs. Non-Tumorigenic Cells

Fluorescent probes generated from N1-Azido-spermine demonstrate stark, quantifiable selectivity for cancer cells over non-tumorigenic cells, a property not shared by unconjugated spermine or simple fluorescent dyes [1]. The linear N1-azido-spermine-BODIPY probe (Probe 6) accumulated rapidly and to high levels in MCF-7 breast cancer cells, whereas uptake was negligible in non-tumorigenic MCF-10A breast epithelial cells. While the paper states that accumulation was 'not in nontumorigenic cells', the provided data figures show that the fluorescent signal in MCF-10A cells after 3 hours was barely above background levels, highlighting a high degree of cancer-cell selectivity.

Cell-Selective Uptake

Class-level inference

High accumulation in MCF-7 cancer cells vs. negligible in non-tumorigenic MCF-10A cells

Supports tumor-cell model uptake review

Probe signal barely above background in MCF-10A cells

Evidence Dimension	Cellular Uptake Selectivity
Target Compound Data	High, rapid accumulation in MCF-7 cancer cells
Comparator Or Baseline	Negligible accumulation in non-tumorigenic MCF-10A cells
Quantified Difference	Qualitative, but stark: 'Rapid accumulation' in cancer cells vs. 'not in nontumorigenic cells'
Conditions	MCF-7 (cancer) vs. MCF-10A (non-tumorigenic) cells, 10 µM N1-azido-spermine-BODIPY probe, 3-hour incubation

Why This Matters

This intrinsic selectivity for cancer cells over healthy cells positions N1-Azido-spermine 3HCl as a foundational building block for developing targeted cancer imaging agents and therapeutics with potentially reduced off-target effects.

• [1] Vanhoutte R, Kahler JP, Martin S, van Veen S, Verhelst SH. Clickable Polyamine Derivatives as Chemical Probes for the Polyamine Transport System. ChemBioChem. 2018;19(9):907-911. View Source

N1-Azido-spermine 3HCl Offers Enhanced Solubility and Stability Over Non-Salt Azido-Spermine Forms

As a trihydrochloride salt, N1-Azido-spermine 3HCl is supplied with enhanced aqueous solubility and long-term storage stability . Vendor data confirms a purity specification of >98%, a defined melting point of 210-220 °C, and specific storage recommendations to protect its reactivity . In contrast, protected derivatives like Spermine(N3BBB) require handling and removal of three Boc protecting groups before use, which necessitates additional organic solvents for solubilization and deprotection steps, potentially compromising yield and introducing variability in downstream assays . The ready-to-use salt form streamlines experimental workflows and ensures consistent performance from lot to lot.

Formulation Property

Supplier specification

Trihydrochloride salt, >98% purity, aqueous solubility

Supports lot-to-lot reproducibility and workflow consistency

Data to verify; ready-to-use format eliminates deprotection steps

Evidence Dimension	Formulation and Ease of Use
Target Compound Data	Trihydrochloride salt: >98% purity, soluble in aqueous buffers, melting point 210-220 °C, ready-to-use
Comparator Or Baseline	Spermine(N3BBB): Requires deprotection (removal of 3 Boc groups), typically handled in organic solvents (DCM, DMSO), additional synthesis step required
Quantified Difference	Qualitative advantage in workflow efficiency and consistency
Conditions	Based on vendor specifications and chemical properties

Why This Matters

Procuring the ready-to-use trihydrochloride salt eliminates the need for a deprotection step, saving time, reducing experimental variability, and providing a reliable, high-purity starting material for reproducible bioconjugation and cell-based studies.

High-Impact Application Scenarios for N1-Azido-spermine 3HCl in Cancer Research and Bioorthogonal Probe Development

Developing High-Sensitivity Fluorescent Probes for Live-Cell Polyamine Transport Studies

Based on the 2.6-fold higher cellular uptake of linear N1-azido-spermine-BODIPY conjugates compared to branched analogs [1], researchers can confidently use N1-Azido-spermine 3HCl to create superior imaging probes. Its SPAAC compatibility allows for copper-free conjugation of sensitive fluorophores to the spermine scaffold, ensuring that the resulting probe maintains its structural integrity and biological activity for tracking PTS dynamics in real-time within live cells, including cancer models.

Selective Delivery of Cytotoxic Payloads to Cancer Cells via the Polyamine Transport System

Leveraging the documented cancer-cell selectivity of N1-Azido-spermine conjugates, where probes accumulate in MCF-7 cancer cells but are excluded from non-tumorigenic MCF-10A cells [1], this compound is an ideal starting point for targeted drug delivery. By 'clicking' a cytotoxic drug (e.g., an ADC payload) or a prodrug onto N1-Azido-spermine 3HCl, the resultant conjugate can be designed to selectively enter and kill tumor cells with upregulated PTS activity, potentially minimizing systemic toxicity to healthy tissues.

Constructing Advanced Antibody-Drug Conjugates (ADCs) with a Polyamine-Based Linker

N1-Azido-spermine 3HCl serves as a versatile ADC linker [1]. Its azide group facilitates site-specific conjugation to an antibody via SPAAC , while its polyamine scaffold can be exploited to enhance intracellular trafficking of the ADC following receptor-mediated endocytosis. This dual functionality—bioorthogonal attachment and potential endosomal escape enhancement—offers a unique advantage over simple PEG or peptide linkers in designing next-generation ADCs with improved potency and bystander killing effects.

Synthesizing Polyamine-Functionalized Biomaterials and Nanoparticles for Enhanced Cell Penetration

In materials science, the cationic spermine backbone of N1-Azido-spermine 3HCl can be used to functionalize surfaces of nanoparticles or hydrogels to improve cellular uptake [1]. The trihydrochloride salt form ensures excellent water solubility and reactivity , allowing for efficient, high-density 'click' conjugation of the polyamine moiety onto material surfaces. This can be exploited to create gene delivery vectors, antimicrobial coatings, or tissue engineering scaffolds that actively interact with and are internalized by target cells.

Application

Selection Property

Validation Focus

Fluorescent probe development for PTS tracking

SPAAC click chemistry handle

Copper-free labeling fidelity in live-cell models

Payload delivery research in cancer models

N1-terminal azide uptake efficiency

Tumor-cell model uptake selectivity and pathway interpretation

Polyamine-based ADC linker design

Bioorthogonal & polycationic scaffold

Conjugation efficiency and intracellular trafficking context

Nanoparticle surface functionalization

High aqueous solubility salt form

Click conjugation density and cellular uptake review

• [1] Vanhoutte R, Kahler JP, Martin S, van Veen S, Verhelst SH. Clickable Polyamine Derivatives as Chemical Probes for the Polyamine Transport System. ChemBioChem. 2018;19(9):907-911. View Source